2-Bromo-5-fluoro-4-nitropyridine 1-oxide

• IUPAC Name: 2-bromo-5-fluoro-4-nitro-1-oxidopyridin-1-ium
• InChI: InChI=1S/C5H2BrFN2O3/c6-5-1-4(9(11)12)3(7)2-8(5)10/h1-2H
• InChI Key: ATFPCLRVCOJQTA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C[N+](=C1Br)[O-])F)[N+](=O)[O-]
• Molecular Formula: C5H2BrFN2O3
• DSSTOX Substance ID: DTXSID70743598
• Molecular Weight: 236.98 g/mol
• CAS RN: 935534-40-0

Description

2-Bromo-5-fluoro-4-nitropyridine 1-oxide is a chemical compound with the molecular formula C5H2BrFN2O3. It has a molecular weight of 236.98. This compound is typically stored under an inert atmosphere at temperatures between 2-8°C. It is a solid in its physical form.

Molecular Structure Analysis

The InChI code for 2-Bromo-5-fluoro-4-nitropyridine 1-oxide is 1S/C5H2BrFN2O3/c6-5-1-4 (9 (11)12)3 (7)2-8 (5)10/h1-2H. The InChI key is ATFPCLRVCOJQTA-UHFFFAOYSA-N.

Chemical Reactions Analysis

While specific chemical reactions involving 2-Bromo-5-fluoro-4-nitropyridine 1-oxide are not available, nitropyridines have been known to undergo various reactions. For example, the nitro group can migrate from the 1-position to the 3-position by a [1,5] sigmatropic shift.

Physical And Chemical Properties Analysis

2-Bromo-5-fluoro-4-nitropyridine 1-oxide is a solid. It is stored under an inert atmosphere at temperatures between 2-8°C. The predicted boiling point is 440.3±40.0 °C, and the predicted density is 2.08±0.1 g/cm3.

Scientific Research Applications

Crystal Structure and Spectroscopy

• The crystal structure and polarized vibrational spectra of 2-Bromo-4-nitropyridine N-oxide, a closely related compound, have been studied in detail. This compound is orthorhombic and forms dimers linked by hydrogen bonds. The study provided insights into intermolecular interactions and temperature-dependent spectral changes (Hanuza et al., 2002).

Synthesis and Radiofluorination

• A study describes the synthesis of meta-substituted fluoropyridines through direct fluorination of pyridine N-oxides, which includes compounds similar to 2-Bromo-5-fluoro-4-nitropyridine 1-oxide. This process has applications in pharmaceutical and radiopharmaceutical synthesis (Brugarolas et al., 2016).

Nucleoside Synthesis

• Research on pyridine nucleosides related to 5-fluorocytosine involved derivatives of 5-fluoro-2-methoxy-4-nitropyridine-N-oxide, similar to 2-Bromo-5-fluoro-4-nitropyridine 1-oxide. These studies were essential for understanding the structure and synthesis of novel nucleosides (Nesnow & Heidelberger, 1975).

Large-Scale Synthesis and Oxidation

• The compound 5-Bromo-2-nitropyridine, closely related to 2-Bromo-5-fluoro-4-nitropyridine 1-oxide, has been synthesized on a large scale using hydrogen peroxide oxidation. This study highlights the process development and safety aspects of large-scale chemical synthesis (Agosti et al., 2017).

Nitration and Nucleophilic Displacements

• Studies have examined the nitration and nucleophilic displacement reactions in pyridine N-oxides, including compounds structurally similar to 2-Bromo-5-fluoro-4-nitropyridine 1-oxide. These reactions are crucial for understanding the chemical behavior and potential applications of such compounds (Johnson, 1966).

Safety and Hazards

The safety information for 2-Bromo-5-fluoro-4-nitropyridine 1-oxide includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Synthesis routes and methods

Procedure details

Prepared analogously to example 83b from 2-bromo-5-fluoropyridine 1-oxide, conc. sulphuric acid and conc. nitric acid